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2-Amino-4-(aminooxy)butanoic

acid dihydrochloride

CAS No.: 65518-20-9

Cat. No.: B555970

Get Quote

Abstract
L-canaline (L-2-amino-4-(aminooxy)butyric acid) is a potent non-proteinogenic amino acid and

a structural analog of L-ornithine. Primarily generated via the arginase-mediated hydrolysis of

L-canavanine in leguminous plants (Canavalia ensiformis, Medicago sativa), L-canaline acts as

a powerful antimetabolite. Its toxicity stems from its ability to react irreversibly with pyridoxal-5'-

phosphate (PLP), inhibiting Vitamin B6-dependent enzymes. This Application Note details three

validated protocols for L-canaline analysis: LC-MS/MS for high-sensitivity quantitation in

complex matrices, HPLC-FLD for routine quality control, and a Spectrophotometric Bio-Assay

for functional toxicity screening.

Mechanism of Action & Analytical Context
Understanding the chemical behavior of L-canaline is prerequisite to accurate analysis. Unlike

standard amino acids, L-canaline possesses an aminooxy moiety (

) on the side chain. This group is highly reactive toward carbonyls, specifically aldehydes.
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The "PLP Trap": In biological systems, L-canaline reacts with the aldehyde group of PLP to

form a stable, non-metabolizable oxime complex. This reaction is the basis for both its toxicity

(enzyme inactivation) and one of its specific detection methods.

Figure 1: L-Canaline Formation and PLP Inhibition
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Caption: Pathway illustrating the enzymatic production of L-canaline and its subsequent

irreversible inhibition of PLP-dependent enzymes via oxime formation.

Protocol A: LC-MS/MS (High Sensitivity)
Application: Trace detection in biological fluids (plasma, urine) or complex plant extracts.

Principle: HILIC separation of underivatized amino acids followed by MRM detection.

Sample Preparation[4]
Extraction Buffer: 0.1 M HCl in 80% Acetonitrile (ACN).

Procedure:

Weigh 100 mg of sample (seed powder) or 100 µL biological fluid.

Add 900 µL Extraction Buffer containing Internal Standard (L-Norvaline, 10 µM).

Vortex for 60 seconds; sonicate for 10 minutes at 4°C.
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Centrifuge at 12,000 x g for 10 minutes.

Filter supernatant through a 0.22 µm PTFE filter into an autosampler vial.

Chromatographic Conditions
Column: HILIC Column (e.g., Raptor Polar X or Intrada Amino Acid), 2.1 x 100 mm, 2.7 µm.

Mobile Phase A: 20 mM Ammonium Formate in Water (pH 3.0).

Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

Flow Rate: 0.4 mL/min.

Injection Volume: 2 µL.

Mass Spectrometry Parameters (MRM)
Ionization: ESI Positive Mode (+).

Analyte
Precursor Ion (

)

Product Ion 1
(Quant)

Product Ion 2
(Qual)

Collision
Energy (eV)

L-Canaline 135.1 118.1 90.0 15 / 22

L-Canavanine 177.1 160.1 118.1 18 / 25

L-Arginine 175.1 70.1 116.1 20 / 28

L-Norvaline (IS) 118.1 72.1 55.1 15 / 25

Protocol B: HPLC-FLD (Routine QC)
Application: Quality control of animal feed; screening of Canavalia seeds. Principle: Pre-column

derivatization with OPA (o-phthalaldehyde) targeting the

-amine. Note: The aminooxy group does not react with OPA, but the

-amine does, allowing standard amino acid protocols.
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Reagents[5][6][7]
Derivatization Reagent: Dissolve 50 mg OPA in 1 mL Methanol. Add 9 mL Borate Buffer (0.4

M, pH 10.2) and 50 µL 2-Mercaptoethanol (2-ME). Prepare fresh daily.

Mobile Phase A: 10 mM Na₂HPO₄, pH 7.2.

Mobile Phase B: Acetonitrile:Methanol:Water (45:45:10).

Automated Derivatization Program
Draw 5 µL Sample.

Draw 5 µL OPA Reagent.

Mix in loop/vial (Wait time: 60 seconds).

Inject.[1]

Gradient Table
Time (min) % Mobile Phase A % Mobile Phase B

0.0 100 0

2.0 100 0

15.0 40 60

18.0 0 100

20.0 0 100

20.1 100 0

25.0 100 0

Detection: Excitation: 340 nm | Emission: 450 nm.

Protocol C: Spectrophotometric PLP-Binding Assay

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://discover.restek.com/application-notes/cfan3539/13-minute-comprehensive-direct-lc-msms-analysis-of-amino-acids-in-plasma
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555970?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application: Specific confirmation of canaline presence vs. other amino acids. Principle: L-

canaline reacts with Pyridoxal-5'-Phosphate (PLP) to form a Schiff base oxime complex,

causing a specific spectral shift or reduction in free PLP absorbance.

Procedure
Reagent Prep: Prepare a 10 mM PLP solution in 0.1 M Potassium Phosphate buffer (pH

7.0). Protect from light.

Reaction: Mix 1 mL of Sample extract (neutralized to pH 7) with 1 mL of PLP reagent.

Incubation: Incubate at 37°C for 30 minutes in the dark.

Measurement:

Blank: PLP solution + Buffer (No sample).

Sample: Measure Absorbance at 388 nm (PLP peak) and 330 nm (Oxime complex

region).

Result Interpretation: A decrease in A388 coupled with an increase in the UV region (330-

340 nm) indicates the formation of the Canaline-PLP oxime. This reaction is specific to

aminooxy compounds and distinguishes Canaline from Canavanine.

Analytical Workflow Summary
Figure 2: Decision Matrix for Method Selection
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Caption: Workflow decision tree for selecting the appropriate analytical method based on

sample matrix and data requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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